1-Benzyl-3-(methylamino)pyrrolidine
Cat. No. B1282576
M. Wt: 190.28 g/mol
InChI Key: UEAYAIWNQQWSBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07419989B2
Procedure details
3-(Methylamino)-1-acetylpyrrolidine was prepared from 3-(methylamino)-1-benzylpyrrolidine (TCI America) after four steps: i) (Boc)2O, MeOH, rt; ii) H2 (1 atm), 10% Pd/C, EtOH; iii) AcCl, i-Pr2NEt, CH2C1-2; iv) CF3CO2H, CH2Cl2. (m/z): [M+H]+ calcd for C7H14N2O: 143.12; found, 143.0.
[Compound]
Name
ii
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
iii
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
iv
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][CH:3]1[CH2:7][CH2:6][N:5]([CH2:8][C:9]2C=CC=CC=2)[CH2:4]1.CC([O:19]C(OC(OC(C)(C)C)=O)=O)(C)C.C(Cl)(C)=O.CCN(C(C)C)C(C)C.C(C(O)=O)(F)(F)F>[Pd].C(Cl)Cl.CCO.CO>[CH3:1][NH:2][CH:3]1[CH2:7][CH2:6][N:5]([C:8](=[O:19])[CH3:9])[CH2:4]1
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Inputs
Step One
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC1CN(CC1)CC1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCO
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Step Four
Step Five
[Compound]
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Name
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ii
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Six
[Compound]
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Name
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iii
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(C)Cl
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Step Eight
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Step Nine
[Compound]
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Name
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iv
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Ten
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(F)(F)(F)C(=O)O
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Step Eleven
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNC1CN(CC1)C(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
